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Compound of Interest

Compound Name: Boc-d-homoserine

Cat. No.: B1282196

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Boc-
D-homoserine. The information is intended to support laboratory personnel in minimizing risks
and ensuring a safe working environment. This document outlines the known hazards,
recommended personal protective equipment (PPE), storage and disposal protocols, and
emergency procedures.

Hazard Identification and Classification

Boc-D-homoserine is classified as a hazardous substance. All personnel handling this
compound must be fully aware of its potential health effects and adhere to the safety protocols
outlined in this guide.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The GHS classification for
Boc-D-homoserine is summarized in the table below.
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Hazard Class Category Hazard Statement

o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4 2]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin.[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

— Single Exposure

irritation.

GHS Pictogram:

ls.alt text

Signal Word: Warning

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of Boc-D-homoserine.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Boc-D-

homoserine to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Glasses

Chemical splash goggles are
required when there is a
potential for splashing. In other
situations, safety glasses with
side shields are the minimum

requirement.

Face Shield

To be worn in conjunction with
safety goggles when handling
larger quantities or when a
significant splash hazard

exists.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or holes before

use.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect
against minor spills and
contamination.

Chemical-Resistant Apron or
Suit

For larger scale operations or
where significant splashing is
possible, a chemical-resistant
apron or suit should be worn

over the lab coat.

Respiratory Protection

N95 Respirator or equivalent

A NIOSH-approved N95
respirator or equivalent should
be used if the material is
handled as a powder outside

of a chemical fume hood.

Storage
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Condition Temperature Duration
Powder -20°C 3years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month

Experimental Protocols

While specific experimental protocols for the safety assessment of Boc-D-homoserine are not
readily available in the public domain, the following general procedures are recommended for
handling and waste disposal.

General Handling Procedure

» Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is
clean and uncluttered. Have all necessary equipment, including weighing materials and

solvents, readily available.
o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Table 2.

o Weighing and Transfer: Use a spatula for transfers. If the compound is a fine powder,
consider using a balance with a draft shield to minimize airborne dust.

o Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Waste Disposal

Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

o Solid Waste: Collect solid waste, including contaminated gloves, weigh boats, and paper
towels, in a designated and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing Boc-D-homoserine in a labeled, sealed
solvent waste container. Do not mix with incompatible waste streams.
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» Sharps: Dispose of any needles or other sharps used in the handling of this compound in a

designated sharps container.

All chemical waste should be disposed of through your institution's environmental health and

safety (EHS) office.

Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Fire-Fighting Measures

In the event of a fire involving Boc-D-homoserine, use the following extinguishing media:

o Water spray

¢ Alcohol-resistant foam

e Dry chemical
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e Carbon dioxide

Firefighters should wear self-contained breathing apparatus and full protective gear.

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling of Boc-D-homoserine.
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Caption: Workflow for the safe handling of Boc-D-homoserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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